Cas no 1638768-86-1 (2-(fluoromethyl)azetidine hydrochloride)

• Product Name: 2-(fluoromethyl)azetidine hydrochloride
• CAS No: 1638768-86-1
• MF: C₄H₉ClFN
• MW: 125.572363615036
• CID: 4612292
• PubChem ID: 21980032
• Update Time: 2025-06-22

2-(fluoromethyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(FLUOROMETHYL)AZETIDINE HCL
• 2-(Fluoromethyl)azetidine hydrochloride
• 1638768-86-1
• EN300-1719998
• SY343970
• CS-0056652
• MFCD19218886
• (S)-2-(Fluoromethyl)azetidine hydrochloride
• P13956
• 2-(fluoromethyl)azetidine;hydrochloride
• 2-(fluoromethyl)azetidinehydrochloride
• PS-16922
• (R)-2-(Fluoromethyl)azetidine hydrochloride
• SB15835
• SCHEMBL489330
• SB15833
• MFCD24498148
• SB15834
• 2-(fluoromethyl)azetidine hydrochloride

• Inchi： 1S/C4H8FN.ClH/c5-3-4-1-2-6-4;/h4,6H,1-3H2;1H
• InChI Key： CXQHZWCADAZCLW-UHFFFAOYSA-N
• SMILES： N1CCC1CF.[H]Cl

Computed Properties

• Exact Mass: 125.041
• Monoisotopic Mass: 125.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 46.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Additional information on 2-(fluoromethyl)azetidine hydrochloride

2-(Fluoromethyl)Azetidine Hydrochloride: A Comprehensive Overview

2-(Fluoromethyl)azetidine hydrochloride (CAS No. 1638768-86-1) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its azetidine ring structure with a fluoromethyl substituent, exhibits unique chemical properties that make it a valuable molecule for various applications. The azetidine core, a four-membered ring containing one nitrogen atom, contributes to the compound's stability and reactivity, while the fluoromethyl group introduces electronic and steric effects that enhance its versatility.

The synthesis of 2-(fluoromethyl)azetidine hydrochloride involves advanced methodologies in organic synthesis, often utilizing nucleophilic substitution or ring-closing reactions. Recent studies have explored the use of this compound as a building block in medicinal chemistry, where its ability to form stable bonds with other functional groups makes it an ideal candidate for drug design. For instance, researchers have investigated its potential as a precursor for bioactive molecules targeting central nervous system disorders.

One of the most promising applications of 2-(fluoromethyl)azetidine hydrochloride lies in its role as an intermediate in the synthesis of complex molecules. Its ability to undergo various transformations, such as alkylation and acylation, has been extensively studied. Recent advancements in catalytic asymmetric synthesis have further expanded its utility, enabling the production of enantiomerically pure derivatives with high efficiency.

In terms of pharmacological properties, 2-(fluoromethyl)azetidine hydrochloride has shown potential as a modulator of ion channels and receptors. Preclinical studies suggest that it may possess neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its fluorinated structure confers lipophilicity, which enhances its bioavailability and pharmacokinetic profile.

The structural uniqueness of 2-(fluoromethyl)azetidine hydrochloride also makes it an attractive molecule for materials science applications. Researchers have explored its use in the development of novel polymers and materials with tailored properties. For example, its ability to form covalent networks through click chemistry has opened new avenues for creating advanced materials with applications in electronics and biotechnology.

Recent breakthroughs in computational chemistry have further illuminated the properties of 2-(fluoromethyl)azetidine hydrochloride. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, enabling more accurate predictions of its behavior in different chemical environments. These findings have been instrumental in guiding experimental designs and optimizing synthetic routes.

In conclusion, 2-(fluoromethyl)azetidine hydrochloride (CAS No. 1638768-86-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and computational methods, positions it as a key molecule for future innovations in medicine, materials science, and beyond.